Cas no 35461-99-5 (3-(Furan-2-yl)benzoic acid)

3-(Furan-2-yl)benzoic acid is a versatile compound with significant advantages in organic synthesis. It serves as a key intermediate in the synthesis of various biologically active molecules due to its ability to form stable conjugates. The compound exhibits high purity and excellent stability, making it ideal for use in both research and industrial applications. Its structural features facilitate its integration into complex molecules, thereby expanding the scope of synthetic chemistry.
3-(Furan-2-yl)benzoic acid structure
3-(Furan-2-yl)benzoic acid structure
Product Name:3-(Furan-2-yl)benzoic acid
CAS No:35461-99-5
MF:C11H8O3
MW:188.179423332214
MDL:MFCD02690979
CID:821123
PubChem ID:5037933
Update Time:2025-07-18

3-(Furan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(Furan-2-yl)benzoic acid
    • 3-(2-Furyl)benzoic acid
    • 3-FUR-2-YLBENZOIC ACID
    • 3-furan-2-yl-benzoic acid
    • AC1NN725
    • CTK4H4612
    • Oprea1_256261
    • Oprea1_369042
    • SureCN941410
    • Benzoic acid, 3-(2-furanyl)-
    • m-(2-Furyl)benzoic acid
    • RQVVFGRDMHDHNI-UHFFFAOYSA-N
    • SBB090733
    • STK011653
    • 3-(2-furyl)benzoic acid, AldrichCPR
    • AK105471
    • BB 0222415
    • SCHEMBL941410
    • Z57085005
    • PS-5902
    • SB60913
    • AKOS004119290
    • 35461-99-5
    • DTXSID30407689
    • BDBM50607378
    • DB-069212
    • 3-(furan-2-yl)benzoicacid
    • C74827
    • MFCD02690979
    • CS-0156956
    • CHEMBL5219161
    • EN300-8574619
    • MDL: MFCD02690979
    • Inchi: 1S/C11H8O3/c12-11(13)9-4-1-3-8(7-9)10-5-2-6-14-10/h1-7H,(H,12,13)
    • InChI Key: RQVVFGRDMHDHNI-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C1C=CC=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 188.04734
  • Monoisotopic Mass: 188.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4
  • XLogP3: 2.2

Experimental Properties

  • Color/Form: No data available
  • Density: 1.3±0.1 g/cm3
  • Melting Point: 157 °C
  • Boiling Point: 366.4℃/760mmHg
  • Flash Point: 175.4±23.2 °C
  • Refractive Index: 1.581
  • PSA: 50.44
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(Furan-2-yl)benzoic acid Security Information

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3-(Furan-2-yl)benzoic acid Suppliers

Amadis Chemical Company Limited
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(CAS:35461-99-5)3-(Furan-2-yl)benzoic acid
Order Number:A924192
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:39
Price ($):314.0/903.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:35461-99-5)3-(Furan-2-yl)benzoic acid
A924192
Purity:99%/99%
Quantity:1g/5g
Price ($):314.0/903.0
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